Cas no 3955-58-6 (1-ethyl-1-phenyl-thiourea)

• Product Name: 1-ethyl-1-phenyl-thiourea
• CAS No: 3955-58-6
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 310032
• PubChem ID: 825369
• Update Time: 2025-04-19

1-ethyl-1-phenyl-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-ethyl-N-phenyl-
• 1-ETHYL-3-PHENYL-2-THIOUREA
• N-ethyl-N-phenylThiourea
• 1-Ethyl-1-phenyl-thioharnstoff
• 1-ethyl-1-phenyl-thiourea
• EPTU
• ETHYLPHENYLTHIOUREA
• N-Aethyl-N-phenyl-thioharnstoff
• N-Ethyl-N'-phenyl-thioure
• N-ETHYL-N'-PHENYLTHIOUREA
• PHENYLETHYLTHIOUREA
• 1-Ethyl-3-phenylthiourea
• phenyl ethyl thiourea
• AKOS000138107
• HMS2278D15
• FT-0686792
• AE-484/30082040
• amino(ethylphenylamino)methane-1-thione
• XVNPNGPNQJUMSL-UHFFFAOYSA-N
• Thiourea, N-ethyl-N-phenyl-
• 2-Thiourea, 1-ethyl-1-phenyl-
• 1-ethyl-1-phenylthiourea
• SMR000162732
• Thiourea, ethylphenyl-
• MLS000545664
• CHEMBL1305862
• NCGC00247078-01
• MS-10627
• 3955-58-6
• DTXSID9063243
• SCHEMBL145553
• MFCD01925205

• Inchi： 1S/C9H12N2S/c1-2-11(9(10)12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,10,12)
• InChI Key： XVNPNGPNQJUMSL-UHFFFAOYSA-N
• SMILES： S=C(N)N(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: White powder
• Density: 1.1015 (rough estimate)
• Melting Point: 133-137 °C
• Boiling Point: 283.2 °C at 760 mmHg
• Flash Point: 125.1 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 56.15000
• LogP: 2.45680
• Solubility: Not determined

1-ethyl-1-phenyl-thiourea Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38